Cas no 2199180-37-3 (1-(Oxetan-3-yloxy)isoquinoline)

• Product Name: 1-(Oxetan-3-yloxy)isoquinoline
• CAS No: 2199180-37-3
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 5326313
• Update Time: 2025-10-19

1-(Oxetan-3-yloxy)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(oxetan-3-yloxy)isoquinoline
• 1-(Oxetan-3-yloxy)isoquinoline

• Inchi： 1S/C12H11NO2/c1-2-4-11-9(3-1)5-6-13-12(11)15-10-7-14-8-10/h1-6,10H,7-8H2
• InChI Key： JRBHUCURQNSNFZ-UHFFFAOYSA-N
• SMILES： O1CC(C1)OC1C2C=CC=CC=2C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• XLogP3: 2.1
• Topological Polar Surface Area: 31.4

Additional information on 1-(Oxetan-3-yloxy)isoquinoline

Comprehensive Overview of 1-(Oxetan-3-yloxy)isoquinoline (CAS No. 2199180-37-3): Properties, Applications, and Industry Insights

1-(Oxetan-3-yloxy)isoquinoline (CAS No. 2199180-37-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, featuring an oxetane moiety linked to an isoquinoline core, exhibits unique physicochemical properties, making it a valuable intermediate in drug discovery and advanced material synthesis. Its molecular structure combines the rigidity of isoquinoline with the strained reactivity of the oxetane ring, offering versatile applications in medicinal chemistry and beyond.

In recent years, the demand for 1-(Oxetan-3-yloxy)isoquinoline has surged due to its role in developing small-molecule inhibitors and kinase-targeted therapies. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research. The compound's oxetane group enhances metabolic stability, addressing a common challenge in drug design—improving oral bioavailability while reducing off-target effects.

From an industrial perspective, CAS No. 2199180-37-3 is synthesized through innovative green chemistry protocols, aligning with the global push for sustainable manufacturing. Its production often involves catalytic methods to minimize waste, a priority for pharmaceutical companies striving to meet Environmental, Social, and Governance (ESG) goals. This aligns with frequent search queries like "eco-friendly synthesis of heterocycles" and "scalable oxetane derivatives," reflecting industry trends.

The compound's isoquinoline scaffold is also pivotal in fluorescence-based probes, a growing niche in diagnostic imaging. Recent publications highlight its utility in designing biomarkers for early disease detection, a subject dominating academic and commercial search engines. Questions such as "how does oxetane improve probe stability?" or "isoquinoline applications in bioimaging" underscore its interdisciplinary relevance.

Regulatory and safety profiles of 1-(Oxetan-3-yloxy)isoquinoline are well-documented, with studies confirming its compatibility under standard laboratory conditions. Unlike high-risk compounds, it is classified as non-hazardous for research use, addressing common concerns about chemical handling safety. This makes it accessible for academic labs and startups exploring high-throughput screening platforms.

Looking ahead, the integration of AI-driven drug discovery tools has accelerated the exploration of CAS No. 2199180-37-3 derivatives. Computational models predict its efficacy in allosteric modulation, a trending topic in precision medicine. Such advancements respond to frequent searches like "AI in heterocyclic compound optimization", bridging cutting-edge technology with traditional chemistry.

In summary, 1-(Oxetan-3-yloxy)isoquinoline exemplifies the convergence of medicinal chemistry, sustainability, and technological innovation. Its multifaceted applications—from drug development to diagnostic tools—position it as a compound of enduring scientific and commercial value. As research evolves, its role in addressing unmet medical needs and industrial challenges will likely expand, solidifying its place in modern science.